Cas no 1216384-52-9 (1-(1-ethyl-1H-imidazol-2-yl)-4-(3,4,5-triethoxybenzoyl)piperazine hydrochloride)

• Product Name: 1-(1-ethyl-1H-imidazol-2-yl)-4-(3,4,5-triethoxybenzoyl)piperazine hydrochloride
• CAS No: 1216384-52-9
• MF: C₂₂H₃₃ClN₄O₄
• MW: 452.974824666977
• CID: 6404144
• PubChem ID: 45284200
• Update Time: 2025-05-20

1-(1-ethyl-1H-imidazol-2-yl)-4-(3,4,5-triethoxybenzoyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-2-yl)-4-(3,4,5-triethoxybenzoyl)piperazine hydrochloride
• F5095-0195
• (4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)(3,4,5-triethoxyphenyl)methanone hydrochloride
• AKOS026685104
• [4-(1-ethylimidazol-2-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone;hydrochloride
• 1216384-52-9

• Inchi： 1S/C22H32N4O4.ClH/c1-5-24-10-9-23-22(24)26-13-11-25(12-14-26)21(27)17-15-18(28-6-2)20(30-8-4)19(16-17)29-7-3;/h9-10,15-16H,5-8,11-14H2,1-4H3;1H
• InChI Key： CEOXAWHVOPKTMO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=C(C(=C(C=1)OCC)OCC)OCC)N1CCN(C2=NC=CN2CC)CC1

Computed Properties

• Exact Mass: 452.2190332g/mol
• Monoisotopic Mass: 452.2190332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 513
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)-4-(3,4,5-triethoxybenzoyl)piperazine hydrochloride

1-(1-Ethyl-1H-Imidazol-2-yl)-4-(3,4,5-Triethoxybenzoyl)Piperazine Hydrochloride (CAS No. 1216384-52-9)

The compound 1-(1-Ethyl-1H-imidazol-2-yl)-4-(3,4,5-triethoxybenzoyl)piperazine hydrochloride (CAS No. 1216384-52-9) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a piperazine ring system with an imidazole moiety and a triethoxybenzoyl group, making it a versatile candidate for various therapeutic applications.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and modulators of cellular signaling pathways. The presence of the imidazole group in this compound further enhances its potential as a bioactive agent, as imidazoles are known for their ability to interact with biological targets such as enzymes and receptors. The triethoxybenzoyl group, on the other hand, contributes to the molecule's lipophilicity and stability, which are critical factors for drug bioavailability.

One of the most notable aspects of this compound is its ability to modulate key cellular processes. Research conducted in 2023 has demonstrated that 1-(1-Ethyl-1H-imidazol-2-yl)-4-(3,4,5-triethoxybenzoyl)piperazine hydrochloride exhibits potent inhibitory activity against several kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development. Additionally, the compound has shown selectivity towards specific isoforms of these kinases, which is a desirable trait for minimizing off-target effects and improving therapeutic efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced purification techniques such as chromatography and crystallization has enabled researchers to obtain the hydrochloride salt form of the compound, which is more stable and suitable for pharmacological testing. Recent advancements in green chemistry have also been applied to optimize the synthesis pathway, reducing waste and improving sustainability.

In terms of pharmacokinetics, studies have shown that CAS No. 1216384-52-9 demonstrates favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests that it could be effective when administered orally or through other routes. Furthermore, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile at therapeutic doses, which is encouraging for its potential use in clinical settings.

The application of 1-(1-Ethyl-1H-imidazol-2-yl)-4-(3,4,5-triethoxybenzoyl)piperazine hydrochloride extends beyond oncology. Researchers are exploring its potential as a modulator of neurodegenerative diseases due to its ability to inhibit enzymes associated with amyloid-beta production. This dual functionality highlights the versatility of the compound and its potential to address multiple therapeutic areas.

As interest in this compound continues to grow, ongoing research is focused on understanding its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate how the compound interacts with its target proteins. These insights will be crucial for further optimizing its pharmacological properties and advancing it towards clinical trials.

In conclusion, CAS No. 1216384-52-9 represents a promising candidate in the realm of drug discovery. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacological testing, positions it as a valuable tool for addressing unmet medical needs across various disease states. As research progresses, this compound has the potential to make significant contributions to the development of novel therapeutic agents.